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Oxetan-3-yl 2-amino-3-
Compound Name:

methylbenzoate
CAS No.: 151695-58-8
Cat. No.: B585864

Get Quote

Oxetan-3-yl 2-amino-3-methylbenzoate represents a confluence of chemical functionalities
poised for application in modern drug discovery. The incorporation of an oxetane ring is a
contemporary strategy in medicinal chemistry to enhance physicochemical properties such as
agueous solubility and metabolic stability, while also exploring new chemical space.[1] The
oxetane moiety, particularly when 3,3-disubstituted, can serve as a bioisostere for gem-
dimethyl or carbonyl groups, potentially circumventing specific enzymatic degradation
pathways or improving compound lipophilicity without a significant increase in molecular
weight.[1]

This guide provides a comprehensive safety and handling framework for Oxetan-3-yl 2-amino-
3-methylbenzoate. As specific safety data for this compound is not extensively published, this
document synthesizes information from structurally related molecules, including methyl 4-
amino-3-[[(2S)-oxetan-2-ylJmethylamino]benzoate and methyl 2-amino-3-methylbenzoate, to
establish a robust safety protocol.[2][3] The principles outlined herein are grounded in
established laboratory safety practices and are designed to empower researchers to work with
this compound confidently and securely.
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Section 1: Chemical Identification and
Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of its safe handling.

IUPAC Name: Oxetan-3-yl 2-amino-3-methylbenzoate

CAS Number: Data not available. For a structurally related compound, methyl 4-amino-3-
[[(2S)-oxetan-2-yllmethylamino]benzoate, the CAS is 2230200-74-3.[3][4]

Molecular Formula: C12H15NO3

Molecular Weight: 221.25 g/mol

The following table summarizes key physicochemical properties, with data extrapolated from
closely related analogs for guidance.

Property Value Remarks /| Source

Expected to be a solid or low- Based on the analog Methyl 2-
Appearance _ _ _

melting solid. amino-3-methylbenzoate.[2]

Data for Methyl 2-amino-3-

Melting Point 25-29°C/77-84.2°F
methylbenzoate.[2]
N ) Data for Methyl 2-amino-3-
Boiling Point ~153 °C/~307.4 °F
methylbenzoate.[2]
The oxetane moiety is often
Solubility No data available. included to improve aqueous

solubility.[1]

Section 2: Hazard Identification and GHS
Classification

Based on its constituent functional groups (aromatic amine, benzoate ester, oxetane), Oxetan-
3-yl 2-amino-3-methylbenzoate is anticipated to present several hazards. The following GHS
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classification is projected based on data from analogous compounds.[3]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation.[3]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[3]

Hazard Pictograms:

Signal Word:Warning[5]

Summary of Potential Health Effects:
 Ingestion: Harmful if swallowed.[3]

» Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.[2]

[3][5]

o Eye Contact: Causes serious eye irritation, which may result in redness, pain, and blurred
vision.[2][3][5]

 Inhalation: May cause respiratory tract irritation, leading to coughing and shortness of breath.

[3]

e Carcinogenicity: No components of structurally similar products are identified as probable,
possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA at levels greater
than or equal to 0.1%.[3][6]

Section 3: Safe Handling and Personal Protection

A proactive approach to exposure control is paramount. The following protocols are designed to
minimize risk during handling.
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Engineering Controls

The primary method for controlling exposure is to handle the compound within a certified
chemical fume hood.[7] This is crucial to prevent inhalation of any dust or aerosols. An
eyewash station and safety shower must be readily accessible in the immediate work area.[2]

[7]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
government standards such as NIOSH (US) or EN 166 (EU).[2][3]

e Skin Protection:

o Gloves: Handle with impervious gloves (e.g., nitrile rubber) that have been inspected for
integrity before use. Use proper glove removal technique to avoid skin contact with the
product.[3]

o Body Protection: Wear a lab coat or a protective suit to prevent skin exposure.[3][8]

» Respiratory Protection: Under normal use conditions within a fume hood, respiratory
protection is not typically required. If dusts or aerosols are generated outside of a fume hood,
a NIOSH-approved particulate respirator should be used.[2]

Hygiene Practices

Adherence to good industrial hygiene and safety practices is essential.

e Wash hands thoroughly with soap and water after handling and before breaks, eating,
drinking, or smoking.[3][9]

e Do not eat, drink, or smoke in laboratory areas.[9]

» Remove contaminated clothing and wash it before reuse.[5][7]

Safe Handling Workflow Diagram
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The following diagram illustrates the logical flow for safely handling Oxetan-3-yl 2-amino-3-

methylbenzoate.
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Caption: Workflow for Safe Laboratory Handling.
Section 4: Storage and Stability
Proper storage is crucial for maintaining the compound's integrity and ensuring safety.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[8][9] A recommended storage temperature, based on analogs, is between 2-8°C.[3]

e Incompatible Materials: Keep away from strong oxidizing agents.

o Other Precautions: The related compound methyl 4-amino-3-[[(2S)-oxetan-2-
yllmethylamino]benzoate is noted as being light-sensitive.[3] Therefore, storage in an amber
vial or in a dark location is recommended.

Section 5: Emergency Procedures and First Aid

In the event of an accidental exposure, rapid and correct response is critical.

Inhalation: Move the person into fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[3][7]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. If skin irritation persists, consult a
physician.[3][7]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses, if present and easy to do. Continue
rinsing. Seek immediate medical attention.[2][3][7]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and then drink plenty of water. Call a poison center or doctor
immediately.[3][9]

First-Aid Decision Pathway
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Caption: Decision Tree for First-Aid Response.

Section 6: Accidental Release and Disposal

o Spill Cleanup: For a small spill, wear appropriate PPE, avoid creating dust, and gently sweep
or scoop the material into a suitable, closed container for disposal. Clean the spill area
thoroughly. Do not let the product enter drains.[3][8]

» Waste Disposal: Dispose of this chemical and its container in accordance with all local, state,
and federal regulations. It should be entrusted to a licensed waste disposal company.[3][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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